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Compound of Interest

Compound Name: NNC 05-2090

Cat. No.: B10771031

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of NNC
05-2090, a GABA uptake inhibitor, in various behavioral research models. Detailed protocols

for key experiments are provided to facilitate study design and execution.

Pharmacological Profile of NNC 05-2090
NNC 05-2090 is a potent inhibitor of GABA transporters with moderate selectivity for the

betaine/GABA transporter 1 (BGT-1). Its pharmacological activity extends to other GABA and

monoamine transporters, as well as exhibiting affinity for α1- and D2-receptors. This broad-

spectrum activity should be considered when designing and interpreting behavioral studies.

Table 1: In Vitro Inhibitory Activity of NNC 05-2090
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Target Species Assay Type IC50 (µM) Ki (µM) Reference

GABA

Transporters

BGT-1

(mGAT-2)
Human

[3H]GABA

Uptake
10.6 1.4 [1][2]

GAT-1 Human
[3H]GABA

Uptake
29.62 19 [1][2]

GAT-2 Human
[3H]GABA

Uptake
45.29 41 [1][2]

GAT-3 Human
[3H]GABA

Uptake
22.51 15 [1][2]

Monoamine

Transporters

Serotonin

Transporter

(SERT)

CHO Cells
Substrate

Uptake
5.29 - [3][4]

Noradrenalin

e Transporter

(NET)

CHO Cells
Substrate

Uptake
7.91 - [3][4]

Dopamine

Transporter

(DAT)

CHO Cells
Substrate

Uptake
4.08 - [3][4]

Receptor

Binding

Affinity

α1-

Adrenergic

Receptor

Rat
Receptor

Binding
0.266 - [5]

D2 Dopamine

Receptor
Rat

Receptor

Binding
1.632 - [5]
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Table 2: In Vivo Efficacy of NNC 05-2090 in Animal
Models

Behavioral
Model

Species
Administrat
ion

Endpoint
ED50
(µmol/kg)

Reference

Sound-

Induced

Seizures

(Tonic)

DBA/2 Mice
Intraperitonea

l

Inhibition of

tonic

convulsions

6 [5]

Sound-

Induced

Seizures

(Clonic)

DBA/2 Mice
Intraperitonea

l

Inhibition of

clonic

convulsions

19 [5][6]

Maximal

Electroshock

(MES)

Mice
Intraperitonea

l

Abolition of

tonic hindlimb

extension

73 [5][6]

Amygdala

Kindled

Seizures

Rats
Intraperitonea

l

Reduction in

generalized

seizure

severity

- [5]

Neuropathic

Pain (PSL)
Mice

Intraperitonea

l/Intrathecal

Reversal of

mechanical

allodynia

- [6]

Signaling Pathway of NNC 05-2090
NNC 05-2090's primary mechanism of action involves the inhibition of GABA transporters,

leading to an increase in extracellular GABA concentrations. This enhances GABAergic

neurotransmission, which is generally inhibitory, contributing to its anticonvulsant and

potentially analgesic effects. Its interaction with monoamine transporters can also modulate

synaptic levels of serotonin, noradrenaline, and dopamine, which may contribute to its overall

behavioral profile.
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Presynaptic Terminal

Synaptic Cleft

Postsynaptic Neuron

GABA Vesicle GABA Release GABA

BGT-1
Reuptake

GAT-1Reuptake

GAT-3Reuptake

GABA Receptor

NNC 05-2090

Inhibitory Signal
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Animal Acclimatization & Weighing

Drug Administration
(NNC 05-2090 or Vehicle)

Topical Anesthesia
(Tetracaine & Saline)

Corneal Electrode Placement

Electrical Stimulation
(50 mA, 60 Hz, 0.2s)

Observation of
Tonic Hindlimb Extension

Data Analysis
(Protection %, ED50)

 

Select DBA/2 Mice
(21-28 days old)

Drug Administration
(NNC 05-2090 or Vehicle)

Place Mouse in
Sound-Proof Chamber

Auditory Stimulation
(100-120 dB)

Observe Seizure Response
(Clonic & Tonic Convulsions)

Data Analysis
(Protection %, ED50)
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Stereotaxic Surgery:
Electrode Implantation in Amygdala

Post-Surgery Recovery
(≥ 1 week)

Determine Afterdischarge
Threshold (ADT)

Daily Electrical Stimulation
(Kindling)

Achieve Fully Kindled State
(Consistent Stage 4/5 Seizures)

Drug Administration
(NNC 05-2090 or Vehicle)

Stimulate at ADT

Record Seizure Severity,
Duration, and Afterdischarge

Data Analysis

 

Anesthetize Mouse

Expose Sciatic Nerve

Partial Ligation of Sciatic Nerve

Suture Incision

Post-Operative Recovery

Baseline Behavioral Testing
(Mechanical Allodynia)

Drug Administration
(NNC 05-2090 or Vehicle)

Post-Drug Behavioral Testing

Data Analysis
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Habituation:
Mouse explores empty arena

Training:
Mouse explores two identical objects

Drug Administration
(NNC 05-2090 or Vehicle)

Retention Interval

Testing:
Mouse explores one familiar and one novel object

Record Exploration Time

Calculate Discrimination Index

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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